Cas no 402821-16-3 ((4R)-4-BENZYL-D-GLUTAMIC ACID)

• Product Name: (4R)-4-BENZYL-D-GLUTAMIC ACID
• CAS No: 402821-16-3
• Molecular Formula: C₁₂H₁₅NO₄
• Molecular Weight: 237.251803636551
• CID: 925565
• PubChem ID: 9964709

(4R)-4-BENZYL-D-GLUTAMIC ACID Properties

Names and Identifiers

• (4R)-4-BENZYL-D-GLUTAMIC ACID
• (2r,4r)-2-amino-4-benzylpentanedioic acid
• AKOS025312498
• (2r,4r)-2-amino-4-benzylpentanedioicacid
• 1233501-45-5
• 402821-16-3
• DTXSID40433414
• (2r,4r)-2-amino-4-benzyl-pentanedioic acid
• (2R,4R)-4-Benzylglutamicacid

• MDL： MFCD07784028
• InChIKey： ATCFYQUZTYQTJN-NXEZZACHSA-N
• Inchi： InChI=1S/C12H15NO4/c13-10(12(16)17)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9-10H,6-7,13H2,(H,14,15)(H,16,17)/t9-,10-/m1/s1
• SMILES： C1=CC=C(C=C1)C[C@H](C[C@H](C(=O)O)N)C(=O)O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 237.10010796g/mol
• Heavy Atom Count: 17
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines